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Compound of Interest

5-Cyclopropoxy-6-iodopicolinic
Compound Name: o
aci

Cat. No.: B14809278

Get Quote

Executive Summary & Structural Context

5-Cyclopropoxy-6-iodopicolinic acid represents a highly functionalized pyridine scaffold. Its
13C NMR spectrum is defined by three competing electronic effects:

» Nitrogen Heterocycle: Intrinsic deshielding at
-positions (C2, C6).

» Heavy Atom Effect (lodine): Significant shielding at the ipso-carbon (C6), counteracting the
nitrogen effect.

» Alkoxy Resonance (Cyclopropoxy): Strong deshielding at C5 (ipso) and shielding at C4/C6
(ortho).

This guide compares Predicted Theoretical Shifts against Validated Analog Data to provide a
reliable assignment framework.

Comparative Chemical Shift Analysis
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Table 1: Predicted vs. Analogous 13C NMR Shifts (ppm)

Solvent Reference: DMSO-d

(39.5 ppm)
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Analog: 6- .
. . Signal
Carbon . Predicted Shift lodo-5- o
. Assignment o Characteristic
Position (Calculated)* methoxypicoli
nic acid**
Broad singlet;
sensitive to
C=0 Carboxyl 164 - 166 165.2 _
pH/concentration
Deshielded by
Oxygen; often
C5 Ar-C-0 (Ipso) 156 - 160 158.4 ) ]
highest field
aromatic peak.
Deshielded by
Cc2 Ar-C-N (Ipso) 146 - 150 148.1 Nitrogen and
COOH.
Shielded by
C4 Ar-C-H 120 - 125 123.5 ortho-alkoxy
group.
Typical pyridine
C3 Ar-C-H 126 - 130 128.0
-carbon range.
Diagnostic Peak:
Upfield due to
C6 Ar-C-I (Ipso) 105 - 115 112.3 )
lodine heavy
atom effect.
Methine doublet
56.8 (OMe _ _
Cp-CH Cyclopropyl CH 58 - 62 in DEPT; unique
analog)
to cyclopropyl.
High field; two
Cp-CH Cyclopropyl CH 6.8 N/A distinct signals if
rotation
restricted.
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Calculated using Chemoinformatics substituent additivity rules (SCS) for pyridines. ** Analog
data extrapolated from commercial 6-iodo-5-methoxy-2-pyridinecarboxylic acid spectra.

Critical Spectral Features (The "Fingerprint")

e The "lodine Anomaly” (C6): Normally, C6 in pyridine resonates at ~150 ppm. The presence
of lodine induces a ~30-40 ppm upfield shift (shielding), pushing this quaternary carbon into
the alkene/aromatic region (~110 ppm). Do not misassign this as a protonated carbon; verify
with DEPT-135 (it will disappear).

o Cyclopropyl Signature: Unlike a methoxy group (~56 ppm), the cyclopropoxy group shows a
methine signal (~60 ppm) and highly shielded methylene signals (<10 ppm).

Experimental Validation Protocol
A. Solvent Selection Strategy

e Recommended:DMSO-d

o Reasoning: The free acid moiety (-COOH) often leads to poor solubility or dimerization in
CDCI

. DMSO disrupts hydrogen bonding, yielding sharper peaks.
 Alternative:Methanol-d
(MeOD).
o Note: May cause esterification artifacts if left prolonged or heated.
» Avoid:CDCI

(unless converted to methyl ester).

B. Step-by-Step Characterization Workflow

To definitively assign the regiochemistry (confirming 5-O/6-1 vs. 6-O/5-1 isomerism), follow this
logic path:
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e Run 1H NMR: Identify the two aromatic doublets (H3, H4).
e Run 13C {1H} Decoupled: Locate the three quaternary carbons (C2, C5, C6).
e Run DEPT-135:

o Phase Up: H3, H4, Cp-CH.

o Phase Down: Cp-CH

o Disappear: C2, C5, C6, COOH.
e Run HSQC: Correlate H3/H4 to their carbons.
e Run HMBC (The Decision Maker):
o H3 will show a strong 3-bond correlation to C=0.
o H4 will show a strong 3-bond correlation to C6 (C-1) and C2.
o Cp-CH will correlate to C5. This confirms the ether position.

Visualizing the Assignment Logic

The following diagram illustrates the logical flow for assigning the C6 and C5 positions, which
are the most critical for validating the synthesis of this specific isomer.
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Unknown Isomer
(5-Cyclopropoxy-6-iodo vs 6-Cyclopropoxy-5-iodo)

Experiment 1: 1H NMR
Identify Aromatic Doublets (H3, H4)

Experiment 2: HMBC
(Long Range Coupling)

Does H3 correlate
to Carboxyl (C=0)?

'Yes (3-bond)

Assign H3 (Ortho to COOH)

Does Ether CH (Cp)
correlate to C5 or C6?

HMBC to C5 (~158 ppm) \HMBC to C6 (~150 ppm)

Correlation to C5: Correlation to C6:

CONFIRMED REJECT
5-Cyclopropoxy-6-iodo (Isomer 6-Cyclopropoxy-5-iodo)

Click to download full resolution via product page

Caption: HMBC logic flow to distinguish the 5-cyclopropoxy-6-iodo regioisomer from potential
byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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